Cas no 1658467-72-1 (methyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)

• Product Name: methyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
• CAS No: 1658467-72-1
• MF: C₈H₆ClN₃O₂
• MW: 211.61
• CID: 5266219
• Update Time: 2026-03-09

methyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate

• Inchi： 1S/C8H6ClN3O2/c1-14-8(13)6-4-2-3-5(9)10-7(4)12-11-6/h2-3H,1H3,(H,10,11,12)
• InChI Key： DPMFVUOFBBPSPP-UHFFFAOYSA-N
• SMILES： C12NN=C(C(OC)=O)C1=CC=C(Cl)N=2

Additional information on methyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate

Research Brief on Methyl 6-Chloro-1H-Pyrazolo[3,4-b]Pyridine-3-Carboxylate (CAS: 1658467-72-1): Recent Advances and Applications

Methyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate (CAS: 1658467-72-1) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile scaffold and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic routes, and emerging biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate as a precursor for novel JAK2 inhibitors. The researchers employed a multi-step synthesis protocol, starting with the condensation of 6-chloropyrazolo[3,4-b]pyridine derivatives, followed by esterification to yield the target compound. The resulting molecules exhibited nanomolar potency against JAK2, a kinase implicated in myeloproliferative disorders, with improved selectivity profiles compared to existing therapeutics.

In parallel, a team from the University of Cambridge reported the compound's application in the development of PDE4 inhibitors for treating chronic obstructive pulmonary disease (COPD). The pyrazolopyridine core, functionalized at the 3-position with the methyl carboxylate group, was found to enhance binding affinity to the PDE4 enzyme while maintaining favorable pharmacokinetic properties. These findings were detailed in a 2024 ACS Chemical Biology publication, which also highlighted the compound's metabolic stability in preclinical models.

Structural-activity relationship (SAR) studies have further elucidated the importance of the 6-chloro substituent in mediating target interactions. Computational docking analyses, as described in a recent Bioorganic & Medicinal Chemistry Letters paper, revealed that this moiety facilitates key hydrophobic interactions with ATP-binding pockets in various kinase targets. The methyl ester group at the 3-position was shown to serve as a versatile handle for further derivatization, enabling rapid optimization of drug candidates.

From a synthetic chemistry perspective, advances in green chemistry approaches have been applied to the production of methyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylate. A 2023 Organic Process Research & Development article described a solvent-free mechanochemical synthesis route that improved yield (82%) while reducing waste generation. This development addresses previous challenges associated with the compound's scalability, making it more accessible for industrial applications.

Looking forward, the compound's unique chemical architecture continues to inspire novel therapeutic applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its evaluation as a fluorescent probe for cellular imaging. The compound's CAS number (1658467-72-1) has become increasingly prevalent in patent applications, reflecting its growing commercial importance in the pharmaceutical industry.